Cas no 2028818-50-8 ((4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 2028818-50-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5721113
• PubChem ID: 121203087
• Update Time: 2025-05-23

(4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone
• [4-(hydroxymethyl)-4-methylpiperidin-1-yl]-pyrrolidin-3-ylmethanone
• starbld0028904
• F1907-6949
• 2028818-50-8
• AKOS026711316
• Methanone, [4-(hydroxymethyl)-4-methyl-1-piperidinyl]-3-pyrrolidinyl-
• (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C12H22N2O2/c1-12(9-15)3-6-14(7-4-12)11(16)10-2-5-13-8-10/h10,13,15H,2-9H2,1H3
• InChI Key： LRXQSOLIXMTLGQ-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(C(C2CNCC2)=O)CC1

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 397.6±27.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone

Introduction to CAS No. 2028818-50-8: (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone

The compound CAS No. 2028818-50-8, also known as (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functionalities, particularly in the fields of pharmaceuticals, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone in drug discovery and development processes. Its structure, which includes a piperidine ring substituted with hydroxymethyl and methyl groups, along with a pyrrolidine moiety, provides a versatile platform for exploring novel therapeutic agents. Researchers have demonstrated that this compound exhibits interesting pharmacokinetic profiles, making it a valuable candidate for the development of drugs targeting various diseases.

In addition to its pharmaceutical applications, CAS No. 2028818-50-8 has also been explored in the realm of materials science. Its ability to form stable complexes and interact with other molecules has led to its use in the synthesis of advanced materials, such as polymers and hybrid organic-inorganic frameworks. These materials exhibit enhanced mechanical properties and thermal stability, which are highly desirable in industries ranging from electronics to aerospace.

The synthesis of (4-(Hydroxymethyl)-4-methylpiperidin-1-yl)(pyrrolidin-3-yl)methanone involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic techniques have enabled more efficient production methods, reducing costs and improving scalability for industrial applications.

Furthermore, the compound's ability to act as a chiral catalyst has been explored in asymmetric synthesis reactions. This property is particularly valuable in the production of enantiomerically pure compounds, which are critical in pharmaceutical manufacturing and fine chemical synthesis.

As research into CAS No. 2028818-50-8 continues to expand, new applications and insights are being discovered at an accelerating pace. Its unique combination of structural features and functional properties positions it as a key player in the development of innovative solutions across multiple disciplines.